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Compound of Interest

Compound Name:
3,5-Dimethoxy-3'-

iodobenzophenone

CAS No.: 951892-16-3

Cat. No.: B1359021

Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of the Physicochemical and Biological Properties of 3,5-
Dimethoxy-3'-iodobenzophenone

This technical guide addresses the inquiry regarding the melting point and associated technical

data for the compound 3,5-Dimethoxy-3'-iodobenzophenone. A thorough search of available

scientific literature and chemical databases has been conducted to provide a comprehensive

overview for researchers, scientists, and drug development professionals.

Physicochemical Properties
Extensive searches for the specific isomer 3,5-Dimethoxy-3'-iodobenzophenone did not yield

any experimentally determined or predicted physicochemical data, including its melting point.

The CAS number for this specific compound could not be located, which often indicates a

compound that has not been synthesized or characterized in the published literature.
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For the purpose of comparison, and to provide context for researchers working with similar

structures, data for related isomers and analogous compounds are presented below. It is

crucial to note that these values are not for 3,5-Dimethoxy-3'-iodobenzophenone and should

be used with caution as the position of the iodine atom significantly influences the crystal lattice

and, therefore, the melting point.

Table 1: Physicochemical Data of Structurally Related Compounds

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

3,5-Dimethoxy-

2'-

iodobenzopheno

ne

951892-13-0 C₁₅H₁₃IO₃ 368.17 Not Available

4-Iodo-3,5-

dimethoxybenzal

dehyde

56518-59-3 C₉H₉IO₃ 292.07 127 - 128[1]

3',5'-Dimethoxy-

4'-

hydroxyacetophe

none

2478-38-8 C₁₀H₁₂O₄ 196.20 Not Available

3,5-

Dimethoxybenzal

dehyde

7311-34-4 C₉H₁₀O₃ 166.17 Not Available

Experimental Protocols
Due to the absence of published research on 3,5-Dimethoxy-3'-iodobenzophenone, no

established experimental protocols for its synthesis or melting point determination are

available.

Should a researcher endeavor to synthesize this compound, a potential synthetic route could

be a Friedel-Crafts acylation. The general workflow for such a synthesis and subsequent
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characterization is outlined below as a hypothetical experimental plan.

Hypothetical Experimental Workflow

Synthesis

Characterization

3,5-Dimethoxybenzoyl chloride + Iodobenzene

Friedel-Crafts Acylation
(e.g., AlCl3 catalyst)

Crude 3,5-Dimethoxy-3'-iodobenzophenone

Aqueous Workup & Extraction

Column Chromatography

Pure 3,5-Dimethoxy-3'-iodobenzophenone

1H and 13C NMR Spectroscopy

Mass Spectrometry

Melting Point Determination
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Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis and characterization of 3,5-Dimethoxy-3'-
iodobenzophenone.

Methodology for Melting Point Determination (General Protocol):

A small, dry sample of the purified crystalline solid would be packed into a capillary tube.

The capillary tube would be placed in a calibrated melting point apparatus.

The sample would be heated at a controlled rate.

The temperature range from the appearance of the first liquid drop to the complete melting of

the solid would be recorded as the melting point.

Biological Activity and Signaling Pathways
No biological activity or studies on signaling pathways involving 3,5-Dimethoxy-3'-
iodobenzophenone have been reported in the scientific literature. Therefore, no signaling

pathway diagrams can be provided.

Conclusion
The requested information on the melting point and other technical data for 3,5-Dimethoxy-3'-
iodobenzophenone is not available in the public domain based on a comprehensive search of

scientific databases. The data and protocols provided herein are for structurally related

compounds or are hypothetical and should be treated as such. Further research, including the

synthesis and characterization of this specific isomer, would be required to determine its

physical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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